1-Chloro-1-methylphosphinan-1-ium chloride
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Overview
Description
1-Chloro-1-methylphosphinan-1-ium chloride is a chemical compound with the molecular formula C6H13Cl2P. It is known for its unique structure and properties, which make it a subject of interest in various scientific fields . This compound is part of the broader class of organophosphorus compounds, which are widely studied for their diverse applications in chemistry and industry.
Preparation Methods
The synthesis of 1-Chloro-1-methylphosphinan-1-ium chloride typically involves the reaction of methylphosphine with chlorine. The reaction conditions must be carefully controlled to ensure the desired product is obtained. Industrial production methods may involve large-scale reactions in controlled environments to maintain purity and yield .
Chemical Reactions Analysis
1-Chloro-1-methylphosphinan-1-ium chloride undergoes various chemical reactions, including:
Scientific Research Applications
1-Chloro-1-methylphosphinan-1-ium chloride has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and catalysis.
Biology: The compound’s reactivity makes it useful in studying biochemical pathways involving phosphorus.
Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.
Industry: It is used in the production of various phosphorus-containing materials and chemicals.
Mechanism of Action
The mechanism of action of 1-Chloro-1-methylphosphinan-1-ium chloride involves its interaction with molecular targets through its phosphorus atom. This interaction can lead to the formation of new chemical bonds, influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and conditions under which the compound is used .
Comparison with Similar Compounds
1-Chloro-1-methylphosphinan-1-ium chloride can be compared with other organophosphorus compounds such as:
Trimethylphosphine: Known for its use in catalysis and organic synthesis.
Triphenylphosphine: Widely used in the Wittig reaction and other organic transformations.
Phosphine oxides: These compounds are products of the oxidation of phosphines and have distinct chemical properties.
Each of these compounds has unique properties and applications, making this compound a valuable addition to the family of organophosphorus compounds.
Properties
CAS No. |
62150-79-2 |
---|---|
Molecular Formula |
C6H13Cl2P |
Molecular Weight |
187.04 g/mol |
IUPAC Name |
1-chloro-1-methylphosphinan-1-ium;chloride |
InChI |
InChI=1S/C6H13ClP.ClH/c1-8(7)5-3-2-4-6-8;/h2-6H2,1H3;1H/q+1;/p-1 |
InChI Key |
VGVAQNYNXBPTAP-UHFFFAOYSA-M |
Canonical SMILES |
C[P+]1(CCCCC1)Cl.[Cl-] |
Origin of Product |
United States |
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